Cas no 418785-46-3 (N-Butyl-6-(4-chlorophenoxy)hexan-1-amine)

• Product Name: N-Butyl-6-(4-chlorophenoxy)hexan-1-amine
• CAS No: 418785-46-3
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 6786271
• PubChem ID: 2250692
• Update Time: 2025-09-23

N-Butyl-6-(4-chlorophenoxy)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 418785-46-3
• N-butyl-6-(4-chlorophenoxy)hexan-1-amine
• A1-06083
• DTXSID70367253
• 5564-49-8
• N-Butyl-6-(4-chlorophenoxy)hexan-1-amine

• Inchi： 1S/C16H26ClNO/c1-2-3-12-18-13-6-4-5-7-14-19-16-10-8-15(17)9-11-16/h8-11,18H,2-7,12-14H2,1H3
• InChI Key： XTZAZBMLRLEUJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCCCNCCCC

Computed Properties

• Exact Mass: 283.1702921g/mol
• Monoisotopic Mass: 283.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

N-Butyl-6-(4-chlorophenoxy)hexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Butyl-6-(4-chlorophenoxy)hexan-1-amine

Comprehensive Overview of N-Butyl-6-(4-chlorophenoxy)hexan-1-amine (CAS No. 418785-46-3)

N-Butyl-6-(4-chlorophenoxy)hexan-1-amine (CAS No. 418785-46-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its butylamine backbone and 4-chlorophenoxy functional group, is often studied for its role in intermediate synthesis and material science. Researchers and industry professionals frequently search for terms like "N-Butyl-6-(4-chlorophenoxy)hexan-1-amine uses" or "CAS 418785-46-3 suppliers," reflecting its growing relevance in both academic and commercial settings.

The molecular structure of N-Butyl-6-(4-chlorophenoxy)hexan-1-amine combines a hydrophobic butyl chain with a polar phenoxy group, making it a versatile candidate for applications requiring balanced solubility. Recent trends in green chemistry have sparked interest in this compound as a potential eco-friendly intermediate, aligning with the global push for sustainable chemical processes. Searches such as "biodegradable amine derivatives" or "sustainable chlorophenoxy compounds" highlight this connection, demonstrating how CAS No. 418785-46-3 fits into broader environmental discussions.

In the pharmaceutical sector, N-Butyl-6-(4-chlorophenoxy)hexan-1-amine is explored for its potential as a building block in drug discovery. Its structural features, including the chlorophenoxy moiety, are of particular interest for designing molecules with enhanced bioavailability. Queries like "amine-based pharmaceutical intermediates" or "chlorophenoxy compounds in medicine" underscore the compound's relevance in this field. Additionally, its stability under various pH conditions makes it a subject of study for controlled-release formulations, a hot topic in modern pharmacology.

The compound's applications extend to the agrochemical industry, where its derivatives are investigated for their potential as plant growth regulators or pest control agents. With increasing global focus on food security and crop yield optimization, searches for terms like "chlorophenoxy compounds in agriculture" or "amine-based agrochemicals" have risen significantly. CAS No. 418785-46-3 is often cited in patents related to these areas, further solidifying its importance in agricultural research.

From a synthetic chemistry perspective, N-Butyl-6-(4-chlorophenoxy)hexan-1-amine serves as a valuable intermediate for constructing more complex architectures. Its reactive amine group and aryl ether linkage enable diverse functionalization strategies, making it a favorite among researchers working on cascade reactions or multicomponent syntheses. Laboratory professionals frequently search for "amine-ether coupling reactions" or "hexan-1-amine derivatives," reflecting the compound's utility in advanced organic transformations.

Quality control and analytical characterization of N-Butyl-6-(4-chlorophenoxy)hexan-1-amine typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's distinct spectral signatures, particularly in the aromatic region of its NMR spectrum, make it relatively straightforward to identify and quantify. This analytical tractability contributes to its popularity in method development studies, as evidenced by search trends for "chlorophenoxy compound analysis" and "amine quantification methods."

In material science, the amphiphilic nature of CAS No. 418785-46-3 has prompted investigations into its use as a surface modifier or compatibilizer in polymer blends. The compound's ability to interact with both polar and non-polar phases makes it particularly interesting for creating advanced composite materials. Recent searches for "amine-functionalized surface agents" and "phenoxy-containing additives" reflect this emerging application area, which aligns with the growing demand for high-performance materials in electronics and coatings industries.

Storage and handling of N-Butyl-6-(4-chlorophenoxy)hexan-1-amine generally follow standard protocols for amine-containing compounds, with recommendations to maintain it in cool, dry conditions under an inert atmosphere. While not classified as hazardous under normal circumstances, proper laboratory safety measures should always be observed when working with this chemical. This practical information responds to frequent queries like "amine compound storage guidelines" and "handling chlorophenoxy derivatives," which are common among laboratory personnel and procurement specialists.

The commercial availability of CAS No. 418785-46-3 has expanded in recent years, with several specialty chemical suppliers offering it in various quantities and purities. Pricing trends and supply chain dynamics for this compound often correlate with broader market movements in fine chemicals and pharmaceutical intermediates. Business professionals frequently search for terms like "N-Butyl-6-(4-chlorophenoxy)hexan-1-amine market price" or "bulk amine suppliers," indicating the economic significance of this niche chemical.

Looking forward, research directions for N-Butyl-6-(4-chlorophenoxy)hexan-1-amine appear poised to explore its potential in catalysis and nanotechnology applications. Preliminary studies suggest possible roles as a ligand precursor in transition metal complexes or as a molecular scaffold for functional nanomaterials. These cutting-edge applications respond to growing scientific interest in "multifunctional amine compounds" and "nanoscale building blocks," positioning CAS No. 418785-46-3 as a compound with untapped potential in next-generation technologies.